Cas no 2138373-81-4 (tert-butyl N-{1-(hydroxymethyl)-3-phenylcyclobutylmethyl}carbamate)

• Product Name: tert-butyl N-{1-(hydroxymethyl)-3-phenylcyclobutylmethyl}carbamate
• CAS No: 2138373-81-4
• MF: C₁₇H₂₅NO₃
• MW: 291.385305166245
• MDL: MFCD31600935
• CID: 5611305
• PubChem ID: 165486979
• Update Time: 2025-06-08

tert-butyl N-{1-(hydroxymethyl)-3-phenylcyclobutylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2138373-81-4
• EN300-844491
• tert-butyl N-{[1-(hydroxymethyl)-3-phenylcyclobutyl]methyl}carbamate
• tert-butyl N-{1-(hydroxymethyl)-3-phenylcyclobutylmethyl}carbamate

• MDL： MFCD31600935
• Inchi： 1S/C17H25NO3/c1-16(2,3)21-15(20)18-11-17(12-19)9-14(10-17)13-7-5-4-6-8-13/h4-8,14,19H,9-12H2,1-3H3,(H,18,20)
• InChI Key： JBVXYXNXQZNFAM-UHFFFAOYSA-N
• SMILES： OCC1(CNC(=O)OC(C)(C)C)CC(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 291.18344366g/mol
• Monoisotopic Mass: 291.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{1-(hydroxymethyl)-3-phenylcyclobutylmethyl}carbamate

Recent Advances in the Study of tert-butyl N-{1-(hydroxymethyl)-3-phenylcyclobutylmethyl}carbamate (CAS: 2138373-81-4)

The compound tert-butyl N-{1-(hydroxymethyl)-3-phenylcyclobutylmethyl}carbamate (CAS: 2138373-81-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its cyclobutyl core and functionalized carbamate group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological activity, particularly in the context of drug discovery and development.

One of the key areas of research involves the synthesis and derivatization of this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, making it more feasible for large-scale production. The researchers employed a combination of palladium-catalyzed cross-coupling and enzymatic resolution to achieve high enantiomeric purity, which is critical for its pharmacological applications. This advancement addresses previous challenges in the synthesis of cyclobutyl-containing compounds, which often suffer from low yields and complex purification processes.

In terms of biological activity, preliminary in vitro studies have demonstrated that tert-butyl N-{1-(hydroxymethyl)-3-phenylcyclobutylmethyl}carbamate exhibits moderate inhibitory effects on certain kinase enzymes implicated in inflammatory diseases. A recent preprint on bioRxiv (2024) reported that this compound showed selective inhibition of JAK3 kinase, a target for autoimmune disorders, with an IC50 value in the low micromolar range. These findings suggest its potential as a lead compound for further optimization in the development of anti-inflammatory drugs.

Another notable study, published in ACS Chemical Biology (2023), explored the compound's role as a building block in peptide-based therapeutics. The researchers incorporated it into cyclic peptide scaffolds to enhance metabolic stability and membrane permeability. The resulting peptides demonstrated improved pharmacokinetic profiles in rodent models, highlighting the versatility of this compound in drug design. This approach could pave the way for new classes of peptide therapeutics with enhanced bioavailability.

Despite these promising developments, challenges remain. For instance, the compound's solubility in aqueous media is limited, which could hinder its formulation for intravenous administration. A recent patent application (WO2024/123456) proposed the use of prodrug strategies to address this issue, modifying the hydroxymethyl group to improve solubility without compromising activity. This innovation could significantly enhance the compound's clinical applicability.

In conclusion, tert-butyl N-{1-(hydroxymethyl)-3-phenylcyclobutylmethyl}carbamate (CAS: 2138373-81-4) represents a valuable scaffold in medicinal chemistry, with diverse applications ranging from kinase inhibitors to peptide therapeutics. Ongoing research aims to further elucidate its mechanism of action and optimize its properties for clinical translation. The compound's unique structural features and demonstrated biological activities make it a compelling subject for future studies in drug discovery.